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Cat. No.: B8106385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of bioconjugation utilizing the trifunctional

molecule, TAMRA-PEG3-biotin. This reagent integrates a bright fluorescent dye (TAMRA), a

flexible polyethylene glycol (PEG) spacer, and a high-affinity tag (biotin) into a single entity,

enabling dual-functionality for fluorescent detection and affinity purification of biomolecules.

Introduction to TAMRA-PEG3-biotin
TAMRA-PEG3-biotin is a versatile bioconjugation reagent designed for the labeling of

proteins, antibodies, and other biomolecules. Its structure consists of three key components:

Tetramethylrhodamine (TAMRA): A popular orange-red fluorescent dye with strong emission,

making it suitable for various fluorescence-based detection methods such as microscopy

and flow cytometry.[1]

Polyethylene Glycol (PEG3): A short, hydrophilic three-unit PEG spacer. This linker

enhances the aqueous solubility of the labeled molecule, reduces steric hindrance, and

improves the accessibility of the terminal biotin group for binding to avidin or streptavidin.[1]

[2]

Biotin: A small vitamin with an exceptionally high and specific affinity for streptavidin and

avidin proteins.[1][3] This interaction is one of the strongest non-covalent bonds known in
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nature and is widely exploited for affinity capture, purification, and detection applications.[1]

[3]

The combination of these components in a single molecule allows for a streamlined workflow

where a biomolecule can be fluorescently tracked and subsequently isolated or detected using

biotin-streptavidin affinity systems.

Physicochemical and Spectroscopic Properties
Understanding the properties of TAMRA-PEG3-biotin is crucial for its effective use in

bioconjugation experiments. The key quantitative data for its functional components are

summarized below.

Table 1: Properties of TAMRA-PEG3-biotin
Property Value Reference(s)

Chemical Formula C43H54N6O9S [2][4]

Molecular Weight 831.00 g/mol [2][4]

Purity Typically ≥95% [2]

Storage Conditions
-20°C, protected from light and

moisture
[2][4]

Table 2: Spectroscopic Properties of TAMRA
Fluorophore

Property Value Reference(s)

Excitation Maximum (λex) ~546 - 555 nm [5]

Emission Maximum (λem) ~580 nm [5]

Molar Extinction Coefficient ~95,000 M⁻¹cm⁻¹ [5]

Quantum Yield (Φ) ~0.1 [5]

Fluorescent Color Orange-Red [1]
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Table 3: Biotin-Streptavidin Interaction Properties
Property Value Reference(s)

Dissociation Constant (Kd) ~10⁻¹⁴ mol/L [3]

Binding Stoichiometry
4 biotin molecules per

streptavidin tetramer
[1]

Experimental Protocols
While a specific protocol for TAMRA-PEG3-biotin is not readily available, the following is a

detailed, representative protocol for the conjugation of an amine-reactive TAMRA-PEG3-biotin
(assuming an NHS ester reactive group) to a protein, such as an antibody. This protocol is

based on standard NHS-ester conjugation chemistry.

Materials and Reagents
TAMRA-PEG3-biotin, NHS ester

Protein (e.g., IgG) to be labeled (2-10 mg/mL)

Amine-free buffer (e.g., 1X Phosphate-Buffered Saline (PBS), pH 7.2-7.5)

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Desalting column (e.g., Sephadex G-25)

Reaction tubes

Spectrophotometer

Protocol for Protein Conjugation
Preparation of Protein Solution:

Dissolve the protein in the amine-free buffer at a concentration of 2-10 mg/mL.

If the protein solution contains amine-containing buffers (e.g., Tris) or sodium azide, it

must be dialyzed against PBS.
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Preparation of TAMRA-PEG3-biotin Stock Solution:

Allow the vial of TAMRA-PEG3-biotin to equilibrate to room temperature before opening

to prevent moisture condensation.

Immediately before use, dissolve the reagent in anhydrous DMSO or DMF to a final

concentration of 10 mg/mL. Vortex briefly to ensure complete dissolution.

Conjugation Reaction:

The optimal molar ratio of dye to protein for labeling should be determined empirically. A

starting point is a 10- to 20-fold molar excess of the labeling reagent to the protein.

Add the calculated volume of the TAMRA-PEG3-biotin stock solution to the protein

solution while gently vortexing.

Incubate the reaction for 1 hour at room temperature or 2 hours at 4°C, protected from

light.

Purification of the Conjugate:

Remove unreacted TAMRA-PEG3-biotin using a desalting column equilibrated with PBS.

Load the reaction mixture onto the column and collect the colored fractions, which contain

the labeled protein.

Characterization of the Conjugate (Optional but Recommended):

Degree of Labeling (DOL): The DOL, or the average number of dye molecules per protein,

can be determined spectrophotometrically. Measure the absorbance of the conjugate at

280 nm (for protein) and at the absorbance maximum of TAMRA (~555 nm). The DOL can

be calculated using the following formula:

DOL = (A_max * ε_protein) / ((A_280 - A_max * CF) * ε_dye)

Where:

A_max is the absorbance at the TAMRA maximum wavelength.
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A_280 is the absorbance at 280 nm.

ε_protein is the molar extinction coefficient of the protein at 280 nm.

ε_dye is the molar extinction coefficient of TAMRA at its maximum wavelength.

CF is the correction factor for the dye's absorbance at 280 nm (A_280 / A_max).

Storage of the Conjugate:

Store the purified conjugate at 4°C, protected from light. For long-term storage, consider

adding a cryoprotectant and storing at -20°C or -80°C.
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Caption: Workflow for labeling a protein with TAMRA-PEG3-biotin.

Signaling Pathway: Principle of Affinity Capture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8106385#introduction-to-bioconjugation-with-tamra-
peg3-biotin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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